6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide

• IUPAC Name: 6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C14H18N2O2/c1-10(11-5-3-2-4-6-11)16-14(18)12-7-8-13(17)15-9-12/h2-6,10,12H,7-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: XCBNYANBJDKLNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCC(=O)NC2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide, also known as Oxitriptan, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Oxitriptan belongs to the class of piperidine carboxamides and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide is not yet fully understood. However, it is believed to act by modulating the levels of various neurotransmitters in the brain, such as serotonin and dopamine. It has also been found to inhibit the activity of certain enzymes, such as monoamine oxidase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide has been found to exhibit interesting biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the inflammatory response. It has also been found to increase the levels of brain-derived neurotrophic factor, a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit good stability under various conditions. However, it also has some limitations, such as its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions that could be explored in the research of 6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide. One potential area of research is the development of new formulations that could improve its solubility and bioavailability. Another area of research could be the investigation of its potential applications in the treatment of other disorders, such as anxiety and addiction. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to investigate its potential side effects.

Synthesis Methods

6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide can be synthesized through a multistep process that involves the reaction of piperidine with phenylethylamine, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then subjected to oxidation using potassium permanganate, which leads to the formation of 6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide.

Scientific Research Applications

6-oxo-N-(1-phenylethyl)piperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antidepressant effects, making it a promising candidate for the treatment of chronic pain, depression, and other related disorders.